Cas no 4754-39-6 (5'-Deoxyadenosine)

5 '- deoxyadenosine is an oxidized nucleoside found in the urine of normal subjects. 5' - deoxyadenosine has anti acne activity

5'-Deoxyadenosine structure

Product Name:5'-Deoxyadenosine

CAS No:4754-39-6

Molecular Formula:C₁₀H₁₃N₅O₃

Molecular Weight:251.24192

CID:85146

PubChem ID:24893539

5'-Deoxyadenosine Properties

Names and Identifiers

- Deoxyadenosine
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-methyloxolane-3,4-diol
- 5'-DEOXYADENOSINE
- 5AD
- 5-DEOXYADENOSINE
- CH33ADO
- CH3Ado
- 5′-dAdo
- 5′-Deoxyadenosine
- 5'-Deoxyadenosine
- (2R,3S,4S,5R)-2-(6-AMINOPURIN-9-YL)-5-METHYL-OXOLANE-3,4-DIOL
- 5''-Deoxyadenosine
- UNII-2U0TYC8Y5A
- CHEMBL443485
- 4-26-00-03588 (Beilstein Handbook Reference)
- 5'-DOA
- 5'-deoxy-adenosine
- DTXSID901036031
- BRN 0091536
- CCG-244287
- C05198
- 5'-dAdo
- 5?-Deoxyadenosine
- 5''''-Deoxyadenosine
- MS-23550
- 5'-Deoxyadenosine, methylthioadenosine/S-adenosylhomocysteine (MTA/SAH) nucleosidase substrate
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-methyl-tetrahydrofuran-3,4-diol
- 2U0TYC8Y5A
- CS-0059534
- A827267
- BDBM50453915
- 5 inverted exclamation marka-dAdo
- SCHEMBL542617
- (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-methyloxolane-3,4-diol
- ADENOSINE, 5'-DEOXY-
- MFCD00056003
- AKOS030573817
- HY-113291
- NS00010571
- Adenosine, 5'-deoxy- (6CI,7CI,8CI,9CI)
- CHEBI:17319
- HMS1661B08
- Q27102319
- (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol
- 4754-39-6
- PD098724
- XGYIMTFOTBMPFP-KQYNXXCUSA-N
- DTXSID401336319
- 5'-DAdo nucleoside
- 5a(2)-Deoxyadenosyl radical
- +Expand
- MDL： MFCD00056003
- InChIKey： XGYIMTFOTBMPFP-KQYNXXCUSA-N
- Inchi： 1S/C10H13N5O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
- SMILES： C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C2N=CN=C3N)O1)O)O

Computed Properties

Exact Mass: 251.10200
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 251.102
Heavy Atom Count: 18
Complexity: 320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.6
Topological Polar Surface Area: 119A^2

Experimental Properties

LogP: -0.37120
PSA: 119.31000
Refractive Index: 1.867
Boiling Point: 595°C at 760 mmHg
Melting Point: Not available
Flash Point: 313.6°C
Color/Form: NA
Density: 1.93

5'-Deoxyadenosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0070H1-10mg	Adenosine, 5'-deoxy-	4754-39-6	≥95%	10mg	$81.00	2024-05-01
A2B Chem LLC	AD26405-10mg	Adenosine, 5'-deoxy-	4754-39-6	≥95%	10mg	$36.00	2024-04-20
Aaron	AR0070PD-5mg	Adenosine, 5'-deoxy-	4754-39-6	98%	5mg	$64.00
Ambeed	A592946-100mg	(2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol	4754-39-6	97%	100mg	$433.0	2024-07-19
ChemScence	CS-0059534-5mg	5'-Deoxyadenosine	4754-39-6	≥98.0%	5mg	$150.0	2022-04-27
eNovation Chemicals LLC	Y1233174-25mg	Adenosine, 5'-deoxy-	4754-39-6	98%	25mg	$240	2024-06-07
MedChemExpress	HY-113291-10mM*1 mL in DMSO	5'-Deoxyadenosine	4754-39-6	≥98.0%	10mM*1 mL in DMSO	￥660
TargetMol Chemicals	T4971-5 mg	5'-DEOXYADENOSINE	4754-39-6	99.85%	5mg	￥ 497
TRC	D232155-100mg	5'-Deoxyadenosine	4754-39-6		100mg	$362.00	2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4971-1 mg	5'-DEOXYADENOSINE	4754-39-6	99.85%	1mg	￥425.00	2022-04-26

5'-Deoxyadenosine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4754-39-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5'-Deoxyadenosine Related Literature

1. Theoretical studies on the purine radical induced purine–purine type intrastrand cross-links

Shoushan Wang,Jie Ding,Peng Liu,Shilei Xie,Dong Xie,Min Zhang,Faliang Cheng Org. Biomol. Chem. 2019 17 892
2. Natural and engineered biosynthesis of fluorinated natural products

Mark C. Walker,Michelle C. Y. Chang Chem. Soc. Rev. 2014 43 6527
3. The aqueous N-phosphorylation and N-thiophosphorylation of aminonucleosides

Louis P. Conway,Richard J. Delley,Jonathan Neville,Gemma R. Freeman,Hannah J. Maple,Vincent Chan,Alexander J. Hall,David R. W. Hodgson RSC Adv. 2014 4 38663
4. A unifying view of the broad-spectrum antiviral activity of RSAD2 (viperin) based on its radical-SAM chemistry

Kourosh Honarmand Ebrahimi Metallomics 2018 10 539
5. Natural and engineered biosynthesis of fluorinated natural products

Mark C. Walker,Michelle C. Y. Chang Chem. Soc. Rev. 2014 43 6527
6. Intramolecular free-radical functionalisation of the methyl group of 5′-deoxyadenosine

David Gani,Alan W. Johnson,Michael F. Lappert J. Chem. Soc. Chem. Commun. 1980 1244
7. Impact of purple sweet potato (Ipomoea batatas L.) polysaccharides on the fecal metabolome in a murine colitis model

Jian Sun,Jun Liu,Ge Ren,Xiaotong Chen,Huahao Cai,Jinhai Hong,Juan Kan,Changhai Jin,Fuxiang Niu,Wenting Zhang RSC Adv. 2022 12 11376
8. Cobalamin-dependent radical S-adenosyl-l-methionine enzymes in natural product biosynthesis

Susan C. Wang Nat. Prod. Rep. 2018 35 707
9. Following the electrons: peculiarities in the catalytic cycles of radical SAM enzymes

Mark?W. Ruszczycky,Aoshu Zhong,Hung-wen Liu Nat. Prod. Rep. 2018 35 615
10. Enzymatic modification of 5′-capped RNA with a 4-vinylbenzyl group provides a platform for photoclick and inverse electron-demand Diels–Alder reaction

Josephin Marie Holstein,Daniela Stummer,Andrea Rentmeister Chem. Sci. 2015 6 1362

4754-39-6 (5'-Deoxyadenosine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4754-39-6)5'-Deoxyadenosine

Purity:99%

Quantity:100mg

Price($):390.0